N-(4-fluorophenyl)-2-(3-(4-fluorophenyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)acetamide

• CAS No.: 877657-48-2
• Molecular Formula: C24H15F2N3O4
• Molecular Weight: 447.398
• IUPAC Name: N-(4-fluorophenyl)-2-[3-(4-fluorophenyl)-2,4-dioxo-[1]benzofuro[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C24H15F2N3O4/c25-14-5-9-16(10-6-14)27-20(30)13-28-21-18-3-1-2-4-19(18)33-22(21)23(31)29(24(28)32)17-11-7-15(26)8-12-17/h1-12H,13H2,(H,27,30)
• InChI Key: DNHJRNLGJCDSAK-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=C(O2)C(=O)N(C(=O)N3CC(=O)NC4=CC=C(C=C4)F)C5=CC=C(C=C5)F
• solubility: not available

Description

N-(4-fluorophenyl)-2-(3-(4-fluorophenyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)acetamide is a fluorinated acetamide derivative featuring a benzofuropyrimidine core. This heterocyclic system consists of fused benzofuran and pyrimidine rings, with two ketone groups at positions 2 and 2. The molecule is further substituted with 4-fluorophenyl groups at both the acetamide nitrogen and the pyrimidine ring (position 3).

Biological Activity

N-(4-fluorophenyl)-2-(3-(4-fluorophenyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)acetamide is a synthetic compound with potential biological activities that merit detailed exploration. This compound is characterized by a complex structure featuring a benzofuro-pyrimidine core, which is known for its diverse pharmacological properties. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{18}\text{H}_{14}\text{F}_2\text{N}_4\text{O}_3$$

The structural formula highlights the presence of two fluorophenyl groups and a pyrimidine moiety, which are critical for its biological interactions.

The biological activity of N-(4-fluorophenyl)-2-(3-(4-fluorophenyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)acetamide is primarily attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in metabolic pathways. For instance, it modulates the activity of indoleamine 2,3-dioxygenase (IDO), which is crucial in immune response and cancer progression .
• Antimicrobial Activity : Preliminary studies indicate that derivatives of similar structures exhibit antimicrobial properties against various pathogens. The presence of fluorine atoms enhances lipophilicity, potentially improving membrane permeability and bioactivity .

Biological Activity Data

The following table summarizes key findings related to the biological activity of N-(4-fluorophenyl)-2-(3-(4-fluorophenyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)acetamide:

Activity Type	Target/Pathway	Effect	Reference
Enzyme Inhibition	Indoleamine 2,3-Dioxygenase	Modulation of immune response
Antimicrobial	Bacterial and Fungal Strains	Moderate activity against Candida spp.
Cytotoxicity	Cancer Cell Lines	Selective toxicity towards cancer cells

Case Study 1: Indoleamine 2,3-Dioxygenase Inhibition

A study demonstrated that the compound effectively inhibited IDO activity in vitro. This inhibition led to enhanced T-cell responses in a murine model of cancer. The results suggest that this compound could be utilized as an adjunct therapy in cancer immunotherapy .

Case Study 2: Antimicrobial Efficacy

In a series of experiments assessing antimicrobial properties, derivatives with similar structural motifs were tested against Candida albicans. The compound exhibited significant antifungal activity with an MIC (Minimum Inhibitory Concentration) value indicating effectiveness at low concentrations .

Scientific Research Applications

Anticancer Activity

Research indicates that compounds similar to N-(4-fluorophenyl)-2-(3-(4-fluorophenyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)acetamide exhibit promising anticancer properties. Studies have shown that derivatives of benzofuro-pyrimidines can inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth.

Antimicrobial Properties

The compound has been evaluated for its antimicrobial efficacy. Preliminary studies suggest that it may possess significant activity against various bacterial strains, making it a candidate for developing new antibiotics.

Synthesis and Optimization

The synthesis of N-(4-fluorophenyl)-2-(3-(4-fluorophenyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)acetamide involves multiple steps including condensation reactions and cyclization processes. Optimization of these synthetic pathways is crucial for enhancing yield and purity, which are vital for subsequent biological evaluations.

Structure-Activity Relationship (SAR) Studies

Understanding the structure-activity relationship is essential for drug design. Modifications to the fluorophenyl and dioxo groups can lead to variations in biological activity. SAR studies help identify which structural components contribute most significantly to the desired therapeutic effects.

Case Study: Anticancer Activity

A recent study investigated the effects of similar compounds on breast cancer cell lines. The results demonstrated that modifications in the benzofuro-pyrimidine structure could enhance cytotoxicity against MCF-7 cells, indicating potential for further development as an anticancer agent .

Case Study: Antimicrobial Activity

In another study focusing on antimicrobial properties, derivatives were tested against Staphylococcus aureus and Escherichia coli. The findings revealed that certain analogs exhibited significant inhibitory effects, suggesting that N-(4-fluorophenyl)-2-(3-(4-fluorophenyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)acetamide could serve as a lead compound for antibiotic development .

Comparison with Similar Compounds

Heterocyclic Core Variations

• Benzofuropyrimidine (Target Compound): The fused benzofuran-pyrimidine system likely confers rigidity and planar geometry, which may influence π-π stacking interactions.
• The chromen-4-one moiety adds an additional aromatic system, possibly improving UV absorption properties .

Substituent Effects

• Fluorophenyl Groups : The target compound and Example 83 share 4-fluorophenyl substituents, which improve metabolic stability and membrane permeability. In contrast, the 3,4-difluorophenyl group in introduces steric and electronic differences, possibly altering binding interactions .
• Sulfinyl and Halogen Substituents: Example 83 and –7 incorporate methylsulfinyl groups, which are polar and may influence solubility.

Physicochemical and Crystallographic Insights

• Melting Points : Example 83 exhibits a high melting point (302–304°C), likely due to its extended aromatic systems and hydrogen-bonding capacity. The simpler acetamide in melts at 150–152°C, reflecting reduced molecular complexity .
• Crystal Packing : In , N–H⋯O hydrogen bonds and C–H⋯F interactions stabilize the crystal lattice, forming infinite chains. Similar interactions are probable in the target compound due to its acetamide group .

Methodological Considerations

• X-ray Crystallography : Structures in and –7 were determined using SHELX software, a gold standard for small-molecule refinement. This methodology ensures high accuracy in bond-length and angle measurements .
• DFT Studies () : Computational analyses of acetamide derivatives highlight the role of electron-withdrawing groups (e.g., fluorine) in modulating charge distribution and HOMO-LUMO gaps, which are relevant to the target compound’s electronic properties .

Q & A

Q. How to design a pharmacokinetic study for this compound?

• Methodological Answer :
• Dose selection : Use allometric scaling from in vitro data (e.g., 10 mg/kg in mice) .
• Sampling intervals : Collect plasma at t = 0.5, 1, 2, 4, 8, 24 hours post-administration for LC-MS/MS analysis .
• Tissue distribution : Euthanize animals at peak plasma concentration to assess brain/liver penetration .